5-[(2-Isopropyl-5-methylphenoxy)methyl]-2-furohydrazide

• IUPAC Name: 5-[(5-methyl-2-propan-2-ylphenoxy)methyl]furan-2-carbohydrazide
• InChI: InChI=1S/C16H20N2O3/c1-10(2)13-6-4-11(3)8-15(13)20-9-12-5-7-14(21-12)16(19)18-17/h4-8,10H,9,17H2,1-3H3,(H,18,19)
• InChI Key: QVTDSYMAVTWWGX-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1)C(C)C)OCC2=CC=C(O2)C(=O)NN
• Molecular Formula: C16H20N2O3
• Molecular Weight: 288.34 g/mol

Description

“5-[(2-Isopropyl-5-methylphenoxy)methyl]-2-furohydrazide” is a specialty product for proteomics research. It has a molecular formula of C16H20N2O3 and a molecular weight of 288.34.

Scientific Research Applications

Antimicrobial and Antioxidant Properties

A study by Mastelić et al. (2008) synthesized derivatives of thymol, carvacrol, and eugenol, closely related to 5-[(2-Isopropyl-5-methylphenoxy)methyl]-2-furohydrazide. These derivatives exhibited remarkable antioxidative properties and showed reduced cytotoxic effects on Escherichia coli and Saccharomyces cerevisiae, suggesting potential for adjuvant experimental cancer treatments due to their antiproliferative effects on human uterine carcinoma cells (Mastelić et al., 2008).

Corrosion Inhibition

Research on the corrosion inhibition properties of 2-isopropyl-5-methylphenol and its derivatives, which are structurally related to the target compound, has been conducted by Hadisaputra et al. (2016). This study highlighted the effectiveness of these compounds as corrosion inhibitors in industrial applications, showing that electron-donating groups enhance corrosion inhibition efficiency, while electron-withdrawing groups reduce it (Hadisaputra et al., 2016).

Antimycobacterial Evaluation

Sriram et al. (2010) synthesized and evaluated 5-nitro-2-furoic acid hydrazones for in vitro activities against mycobacterial species, including Mycobacterium tuberculosis. Compound 5-nitro-N'-[(5-nitro-2-furyl)methylidene]-2-furohydrazide was identified as the most active compound, showing promise as a potential antimycobacterial agent (Sriram et al., 2010).

Synthesis and Biological Evaluation

Dahiya et al. (2006) reported the synthesis of a series of 2-(2'-isopropyl-5'-methylphenoxy)acetyl amino acids and peptides. These compounds were evaluated for antibacterial and antifungal activities, with some exhibiting potent activity against Pseudomonas aeruginosa, Staphylococcus aureus, and Candida albicans. This highlights the potential of these compounds in developing new antimicrobial agents (Dahiya et al., 2006).

Insecticidal Activity

A study by Lee and Lee (2016) focused on the insecticidal activity of 2-isopropyl-5-methylphenol, a structural relative of the target compound, and its derivatives against Tribolium castaneum. The research demonstrated the potential of these compounds as alternatives for controlling stored-grain insects, suggesting a role in agricultural pest management (Lee & Lee, 2016).